Cas no 1206679-91-5 (4-Iodo-3,5-dimethyl-benzamide)

• Product Name: 4-Iodo-3,5-dimethyl-benzamide
• CAS No: 1206679-91-5
• MF: C₉H₁₀INO
• MW: 275.086274623871
• MDL: MFCD13180441
• CID: 1024232
• PubChem ID: 44228953
• Update Time: 2025-10-29

4-Iodo-3,5-dimethyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3,5-dimethylbenzamide
• Benzamide, 4-iodo-3,5-dimethyl-
• Benzamide,4-iodo-3,5-dimethyl-
• 3580AA
• FCH1380338
• AX8232985
• 1206679-91-5
• AS-10223
• C12877
• BCP32273
• CS-M3165
• SCHEMBL2869068
• MFCD13180441
• DB-094882
• AKOS015917360
• DTXSID10657948
• 4-Iodo-3,5-dimethyl-benzamide

• MDL： MFCD13180441
• Inchi： 1S/C9H10INO/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3,(H2,11,12)
• InChI Key： RQIWKKGHFRYGBC-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC(C(N)=O)=CC=1C

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.690±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 277.2±40.0 ºC (760 Torr),
• Flash Point: 121.5±27.3 ºC,
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Iodo-3,5-dimethyl-benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Iodo-3,5-dimethyl-benzamide

4-Iodo-3,5-Dimethyl-Benzamide: A Comprehensive Overview

4-Iodo-3,5-dimethyl-benzamide, also known by its CAS number 1206679-91-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an iodine atom at the 4-position of a benzene ring, along with methyl groups at the 3 and 5 positions. The amide functional group further enhances its versatility in various chemical reactions and applications.

The synthesis of 4-Iodo-3,5-dimethyl-benzamide involves a series of well-established organic reactions. Typically, the process begins with the bromination of toluene to introduce substituents at specific positions on the benzene ring. Subsequent substitution reactions replace the bromine atoms with iodine and methyl groups, followed by the introduction of the amide functional group through nucleophilic acyl substitution. This multi-step synthesis ensures high purity and structural integrity, making it suitable for advanced research applications.

Recent studies have highlighted the potential of 4-Iodo-3,5-dimethyl-benzamide in drug discovery and materials science. In pharmacology, researchers have explored its role as a precursor for bioactive compounds with potential anti-inflammatory and antioxidant properties. The presence of iodine in the structure provides opportunities for radioiodination, which is valuable in diagnostic imaging and targeted therapy.

In materials science, this compound has shown promise as a building block for advanced polymers and organic semiconductors. Its electronic properties, influenced by the electron-withdrawing amide group and electron-donating methyl groups, make it a candidate for applications in flexible electronics and optoelectronic devices.

The stability and reactivity of 4-Iodo-3,5-dimethyl-benzamide under various conditions have been extensively studied. Research indicates that it exhibits good thermal stability up to 200°C and is resistant to hydrolysis under mild conditions. These properties make it ideal for use in high-temperature chemical processes and long-term storage applications.

In conclusion, 4-Iodo-3,5-dimethyl-benzamide, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug development to materials innovation. As ongoing studies uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.